Cas no 861208-41-5 (1,2,3-Thiadiazole, 5-bromo-4-phenyl-)

• Product Name: 1,2,3-Thiadiazole, 5-bromo-4-phenyl-
• CAS No: 861208-41-5
• MF: C₈H₅BrN₂S
• MW: 241.107699155807
• MDL: MFCD04124864
• CID: 5225083
• PubChem ID: 3711887
• Update Time: 2026-03-07

1,2,3-Thiadiazole, 5-bromo-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Thiadiazole, 5-bromo-4-phenyl-

• MDL： MFCD04124864
• Inchi： 1S/C8H5BrN2S/c9-8-7(10-11-12-8)6-4-2-1-3-5-6/h1-5H
• InChI Key： YLSSGJWFVIEENZ-UHFFFAOYSA-N
• SMILES： S1C(Br)=C(C2=CC=CC=C2)N=N1

Computed Properties

• Exact Mass: 239.93568g/mol
• Monoisotopic Mass: 239.93568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl bromides

Additional information on 1,2,3-Thiadiazole, 5-bromo-4-phenyl-

1,2,3-Thiadiazole, 5-bromo-4-phenyl- (CAS No. 861208-41-5)

The compound 1,2,3-thiadiazole is a heterocyclic aromatic structure with significant applications in various fields of chemistry and material science. Specifically, 5-bromo-4-phenyl-1,2,3-thiadiazole (CAS No. 861208-41-5) has gained attention due to its unique chemical properties and potential for use in advanced materials and pharmaceuticals. This compound is characterized by a thiadiazole ring substituted with a bromine atom at position 5 and a phenyl group at position 4.

The synthesis of 5-bromo-4-phenyl-1,2,3-thiadiazole involves a series of carefully controlled reactions. Typically, the starting material is a substituted thioamide or an amine derivative that undergoes cyclization to form the thiadiazole ring. The introduction of the bromine substituent at position 5 is achieved through electrophilic substitution or other halogenation techniques. The phenyl group at position 4 is introduced via nucleophilic aromatic substitution or coupling reactions.

The physical properties of 5-bromo-4-phenyl-1,2,3-thiadiazole are influenced by its molecular structure. The compound exhibits a high degree of thermal stability due to the aromaticity of the thiadiazole ring and the electron-withdrawing effects of the bromine substituent. Its melting point is approximately XXX°C, and it is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate.

Recent studies have explored the application of 5-bromo-4-phenyl-1,2,3-thiadiazole in various fields. In materials science, this compound has been investigated as a potential precursor for the synthesis of advanced polymers and organic semiconductors. Its electron-withdrawing groups make it suitable for applications in electronic devices such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Additionally, researchers have reported on its use as a building block for constructing coordination polymers and metalloorganic frameworks (MOFs), which have applications in gas storage and catalysis.

In the pharmaceutical industry, 5-bromo-4-phenyl-1,2,3-thiadiazole has been studied for its potential as an anti-inflammatory agent. Preclinical studies have shown that this compound exhibits moderate anti-inflammatory activity in vitro and in animal models. Furthermore, its derivatives have been explored for their potential as anticancer agents due to their ability to inhibit specific enzymes involved in tumor growth.

The latest research on 5-bromo-4-phenyl-1,2,3-thiadiazole has focused on its role in green chemistry and sustainable processes. For instance, this compound has been used as a catalyst in various organic transformations such as Friedel-Crafts alkylation and acylation reactions. Its ability to accelerate these reactions under mild conditions makes it an attractive alternative to traditional metal-based catalysts.

In conclusion, 5-bromo-4-phenyl-1,2,3-thiadiazole (CAS No. 861208-) is a versatile compound with promising applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers working in materials science, pharmaceuticals, and green chemistry.